Cas no 113589-74-5 (1-(4-butoxyphenyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 1-(4-butoxyphenyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)urea
• CAS No: 113589-74-5
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• CID: 2611177
• PubChem ID: 331795
• Update Time: 2025-04-21

1-(4-butoxyphenyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)urea
• MLS000758482
• CHEMBL1529849
• NSC326422
• NSC-326422
• 113589-74-5
• SCHEMBL10558592
• DTXCID10269267
• SMR000528940
• DTXSID70318144

• Inchi： 1S/C14H18N4O2S/c1-3-4-9-20-12-7-5-11(6-8-12)15-13(19)16-14-18-17-10(2)21-14/h5-8H,3-4,9H2,1-2H3,(H2,15,16,18,19)
• InChI Key： WYTFJWMVVMVXHS-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(NC1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 306.11504700Da
• Monoisotopic Mass: 306.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų